Cas no 2648937-39-5 ((2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}-3-methylbutanoic acid)

(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}-3-methylbutanoic acid structure
2648937-39-5 structure
Product Name:(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}-3-methylbutanoic acid
CAS No:2648937-39-5
MF:C28H36N2O5
MW:480.595848083496
CID:6525050
PubChem ID:165542211
Update Time:2025-07-15

(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}-3-methylbutanoic acid
    • (2R)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-methylhexanamido}-3-methylbutanoic acid
    • 2648937-39-5
    • EN300-1508826
    • Inchi: 1S/C28H36N2O5/c1-17(2)13-19(14-25(31)30-26(18(3)4)27(32)33)15-29-28(34)35-16-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-12,17-19,24,26H,13-16H2,1-4H3,(H,29,34)(H,30,31)(H,32,33)/t19?,26-/m1/s1
    • InChI Key: WCWHQZNYZNRTDI-COTLDPOVSA-N
    • SMILES: O(C(NCC(CC(N[C@@H](C(=O)O)C(C)C)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 480.26242225g/mol
  • Monoisotopic Mass: 480.26242225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 12
  • Complexity: 702
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 105Ų

(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}-3-methylbutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1508826-1.0g
(2R)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-methylhexanamido}-3-methylbutanoic acid
2648937-39-5
1g
$0.0 2023-06-05
Enamine
EN300-1508826-50mg
(2R)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-methylhexanamido}-3-methylbutanoic acid
2648937-39-5
50mg
$2044.0 2023-09-27
Enamine
EN300-1508826-100mg
(2R)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-methylhexanamido}-3-methylbutanoic acid
2648937-39-5
100mg
$2142.0 2023-09-27
Enamine
EN300-1508826-250mg
(2R)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-methylhexanamido}-3-methylbutanoic acid
2648937-39-5
250mg
$2239.0 2023-09-27
Enamine
EN300-1508826-500mg
(2R)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-methylhexanamido}-3-methylbutanoic acid
2648937-39-5
500mg
$2336.0 2023-09-27
Enamine
EN300-1508826-1000mg
(2R)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-methylhexanamido}-3-methylbutanoic acid
2648937-39-5
1000mg
$2433.0 2023-09-27
Enamine
EN300-1508826-2500mg
(2R)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-methylhexanamido}-3-methylbutanoic acid
2648937-39-5
2500mg
$4771.0 2023-09-27
Enamine
EN300-1508826-5000mg
(2R)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-methylhexanamido}-3-methylbutanoic acid
2648937-39-5
5000mg
$7058.0 2023-09-27
Enamine
EN300-1508826-10000mg
(2R)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-methylhexanamido}-3-methylbutanoic acid
2648937-39-5
10000mg
$10464.0 2023-09-27

Additional information on (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}-3-methylbutanoic acid

Introduction to (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}-3-methylbutanoic Acid (CAS No. 2648937-39-5)

(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}-3-methylbutanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its unique structural features and potential therapeutic applications. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2648937-39-5, represents a pinnacle of molecular design, integrating multiple functional groups that contribute to its versatility and efficacy in biological systems.

The structural framework of this compound is characterized by a chiral center at the (2R) position, which is a critical feature for its biological activity. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further enhances its utility in peptide synthesis and drug development, providing stability and protection during chemical modifications. The extended amide chain, anchored by a 5-methylhexanamido moiety, introduces hydrophobic interactions and spatial orientation that are essential for receptor binding and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as a lead candidate for various therapeutic interventions. Studies have demonstrated that the combination of the Fmoc group and the amide backbone can modulate enzyme activity and receptor interactions, making it a promising candidate for treating inflammatory diseases, neurodegenerative disorders, and metabolic syndromes. The methylbutanoic acid side chain adds an additional layer of complexity, influencing solubility and bioavailability, which are critical factors in drug design.

In the realm of medicinal chemistry, the synthesis of this compound has been optimized using state-of-the-art techniques to ensure high yield and purity. The use of chiral auxiliaries and asymmetric catalysis has enabled the precise construction of the (2R) configuration, which is essential for achieving the desired pharmacological effects. The fluorenylmethoxycarbonyl group serves as a protecting group during synthetic steps, allowing for selective modifications without compromising the integrity of the molecule.

The biological activity of (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}-3-methylbutanoic acid has been extensively studied in vitro and in vivo. Preliminary research indicates that this compound exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, such as COX-2 and LOX. Its ability to interact with these enzymes suggests potential applications in managing conditions like arthritis, where inflammation plays a central role.

Furthermore, the structural motifs present in this compound have been shown to enhance binding affinity to specific receptors, making it a valuable candidate for drug development. The fluorenylmethoxycarbonyl group not only contributes to stability but also influences pharmacokinetic properties, ensuring efficient absorption, distribution, metabolism, and excretion. These attributes make it an attractive scaffold for designing next-generation therapeutics.

The role of computational methods in understanding the pharmacological profile of this compound cannot be overstated. Advanced algorithms and machine learning models have been employed to predict binding affinities, metabolic pathways, and potential side effects. These predictions guide experimental design and accelerate the discovery process, reducing the time required to bring new drugs to market.

Future directions in research may explore derivatives of this compound with modified functional groups to enhance specific biological activities or improve pharmacokinetic profiles. The integration of biocatalysis and green chemistry principles could further optimize synthetic routes, making production more sustainable and environmentally friendly. Additionally, exploring its potential in combination therapies could unlock new treatment strategies for complex diseases.

In conclusion, (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}-3-methylbutanoic acid (CAS No. 2648937-39-5) represents a significant advancement in pharmaceutical chemistry. Its unique structure, combined with its promising biological activities, positions it as a versatile tool for drug discovery and development. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a crucial role in addressing unmet medical needs.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.